1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol

• Molecular Formula: C13H17FO
• Molecular Weight: 208.27 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-3-methylcyclohexan-1-ol
• InChI: InChI=1S/C13H17FO/c1-10-5-4-8-13(15,9-10)11-6-2-3-7-12(11)14/h2-3,6-7,10,15H,4-5,8-9H2,1H3
• InChI Key: DHMNUDAKNONSDG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)(C2=CC=CC=C2F)O

Description

1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol is an organic compound characterized by a cyclohexane ring substituted with a fluorophenyl group and a hydroxyl group

Preparation Methods

The synthesis of 1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-fluorobenzene and cyclohexanone.

Reaction Conditions: The reaction conditions often involve the use of catalysts and specific solvents to facilitate the reaction.

Industrial Production: In industrial settings, the production process may involve high-pressure reactors and precise temperature control to ensure high yield and purity.

Chemical Reactions Analysis

1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde, depending on the reaction conditions.

Reduction: The compound can be reduced to form different derivatives, such as amines or alkanes.

Substitution: The fluorophenyl group can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide

Scientific Research Applications

1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of neurological disorders.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes and receptors in biological systems, leading to various physiological effects

Pathways Involved: It may modulate signaling pathways involved in inflammation, cell proliferation, and apoptosis

Comparison with Similar Compounds

1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol can be compared with similar compounds to highlight its uniqueness:

2-Fluorodeschloroketamine: This compound is an analogue of ketamine with a fluorine atom replacing the chlorine atom.

Indole Derivatives: These compounds have diverse biological activities and are used in various therapeutic applications.